Cas no 165949-84-8 (3-(1-(tert-butyloxycarbonylamino)ethyl)benzoic acid)

• Product Name: 3-(1-(tert-butyloxycarbonylamino)ethyl)benzoic acid
• CAS No: 165949-84-8
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD12913674
• CID: 2141327
• PubChem ID: 22327039
• Update Time: 2025-05-20

3-(1-(tert-butyloxycarbonylamino)ethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-(tert-butyloxycarbonylamino)ethyl)benzoic acid
• 3-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoic acid
• 3-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoic acid
• 3-(1-Tert-butoxycarbonylamino-ethyl)-benzoic acid
• 3-[1-(tert-butoxycarbonylamino)ethyl]benzoic acid
• SCHEMBL505937
• 3-(1-(t-Butyloxycarbonylamino)ethyl)benzoic acid
• 3-(1-((tert-Butoxycarbonyl)amino)ethyl)benzoicacid
• SB31320
• 3-(1-{[(tert-butoxy)carbonyl]amino}ethyl)benzoic acid
• MFCD12913674
• 165949-84-8
• 3-{1-[(tert-Butoxycarbonyl)amino]ethyl}benzoic acid
• F16925
• AS-77266
• CS-0134714
• 3-(1-((t-Butoxycarbonyl)amino)ethyl)benzoic acid
• DTXSID40624845
• SB34140
• SB34741
• JWYITCUSPYOBSX-UHFFFAOYSA-N
• Benzoic acid, 3-[1-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-
• DB-314397
• MFCD12913673
• (S)-3-[1-(Boc-amino)ethyl]benzoic Acid
• SY346432

• MDL： MFCD12913674
• Inchi： 1S/C14H19NO4/c1-9(15-13(18)19-14(2,3)4)10-6-5-7-11(8-10)12(16)17/h5-9H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： JWYITCUSPYOBSX-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-(1-(tert-butyloxycarbonylamino)ethyl)benzoic acid

3-(1-(tert-Butyloxycarbonylamino)ethyl)benzoic Acid: A Comprehensive Overview

3-(1-(tert-Butyloxycarbonylamino)ethyl)benzoic acid, identified by the CAS number 165949-84-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, often abbreviated as TBOA-Benzoic Acid, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid moiety linked to an ethyl group substituted with a tert-butyloxycarbonylamino (t-Boc) group, which plays a crucial role in its chemical behavior and reactivity.

The synthesis of 3-(1-(tert-Butyloxycarbonylamino)ethyl)benzoic acid typically involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and protection/deprotection strategies. The t-Boc group is widely used as a protecting group for amines due to its stability under various reaction conditions and ease of removal under acidic or enzymatic cleavage. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving yields.

In terms of applications, 3-(1-(tert-Butyloxycarbonylamino)ethyl)benzoic acid has shown promise in the development of bioactive molecules. Its structure makes it a valuable intermediate in the synthesis of peptide derivatives, which are critical in drug discovery. For instance, researchers have utilized this compound to design inhibitors for proteolytic enzymes, such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions like cancer metastasis and inflammatory diseases.

Recent studies have highlighted the potential of TBOA-Benzoic Acid in modulating cellular signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can selectively inhibit the activity of certain kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer therapeutic agents.

Beyond its pharmacological applications, 3-(1-(tert-Butyloxycarbonylamino)ethyl)benzoic acid has also been explored in materials science. Its ability to form stable amide bonds makes it a candidate for constructing functional polymers and self-assembling materials. For example, researchers have employed this compound to synthesize stimuli-responsive hydrogels that exhibit pH-sensitive properties, which could be useful in drug delivery systems.

The environmental impact and biodegradability of TBOA-Benzoic Acid have also been subjects of recent research. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation, suggesting its potential for sustainable use in industrial applications. However, further investigations are required to fully understand its environmental fate and toxicity profile.

In conclusion, 3-(1-(tert-Butyloxycarbonylamino)ethyl)benzoic acid, with its unique structural features and versatile reactivity, continues to be a focal point in both academic and industrial research. Its applications span across drug discovery, materials science, and sustainable chemistry, making it a valuable compound for future innovations.